((1-Oxoallyl)amino)octadecanesulphonic acid
Overview
Description
((1-Oxoallyl)amino)octadecanesulphonic acid: is a chemical compound with the molecular formula C21H41NO4S . It is known for its unique structure and properties, making it a subject of interest in various scientific fields.
Preparation Methods
The synthesis of ((1-Oxoallyl)amino)octadecanesulphonic acid involves specific reaction conditions and routes. . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
((1-Oxoallyl)amino)octadecanesulphonic acid undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
((1-Oxoallyl)amino)octadecanesulphonic acid has a wide range of applications in scientific research, including:
Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: It is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of various industrial chemicals and materials
Comparison with Similar Compounds
((1-Oxoallyl)amino)octadecanesulphonic acid can be compared with other similar compounds, such as:
- ((1-Oxoallyl)amino)hexadecanesulphonic acid
- ((1-Oxoallyl)amino)dodecanesulphonic acid
These compounds share similar structural features but differ in the length of the carbon chain, which can influence their chemical properties and applications .
Properties
CAS No. |
93858-81-2 |
|---|---|
Molecular Formula |
C21H41NO4S |
Molecular Weight |
403.6 g/mol |
IUPAC Name |
18-(prop-2-enoylamino)octadecane-1-sulfonic acid |
InChI |
InChI=1S/C21H41NO4S/c1-2-21(23)22-19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-27(24,25)26/h2H,1,3-20H2,(H,22,23)(H,24,25,26) |
InChI Key |
FCURXVNBEGSXLT-UHFFFAOYSA-N |
Canonical SMILES |
C=CC(=O)NCCCCCCCCCCCCCCCCCCS(=O)(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
